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An essential resource for drug development professionals, researchers, and scientists, this
guide provides a comprehensive comparison of current meropenem breakpoints for key
bacterial pathogens. It details the latest 2024 and 2025 guidelines from the Clinical and
Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial
Susceptibility Testing (EUCAST), alongside experimental data and methodologies to aid in the
validation and interpretation of antimicrobial susceptibility testing (AST).

Meropenem Breakpoint Comparison: CLSI vs.
EUCAST

The interpretation of meropenem susceptibility is guided by minimum inhibitory concentration
(MIC) breakpoints established by regulatory bodies like CLSI in the United States and EUCAST
in Europe. These breakpoints, which categorize a pathogen as Susceptible (S), Intermediate
(1), or Resistant (R), are periodically updated based on clinical outcome data,
pharmacokinetic/pharmacodynamic (PK/PD) modeling, and the prevalence of resistance
mechanisms. Below is a summary of the most recent meropenem breakpoints for critical Gram-
negative pathogens.
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Regulatory Susceptible Intermediat Resistant
Pathogen Year
Body (S) (mg/mL) e () (vg/mL) (R) (ng/mL)
Enterobacter
CLSI <1 2 >4 2024[1][2]
ales
EUCAST <2 >2 to <8 >8 2024[3][4][5]
Pseudomona
_ CLSI <2 4 >8 2024[1][2]
s aeruginosa
EUCAST <2 >2 to <8 >8 2024[3][4][5]
Acinetobacter
baumannii CLSI <2 4 >8 2024[1][2][6]
complex
EUCAST <2 >2 to <8 >8 2024[3][4][5]

Note: The breakpoints listed are for systemic infections and may differ for specific sites of

infection (e.g., meningitis). Always refer to the latest official documents for the most current and
detailed information. The upcoming CLSI M100 35th Edition for 2025 and EUCAST version
15.0 for 2025 are anticipated to provide further updates.[7][8][9][10][11]

Performance of Meropenem Susceptibility Testing

Methods

The accuracy of MIC determination is highly dependent on the testing methodology. While

broth microdilution (BMD) is considered the gold standard, other methods are commonly used

in clinical and research settings.
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Method

Principle

Advantages

Disadvantages

Broth Microdilution
(BMD)

Serial two-fold
dilutions of
meropenem in a liquid
growth medium are
inoculated with a
standardized bacterial
suspension. The MIC
is the lowest
concentration that
inhibits visible growth.
[12][13][14]

Gold standard, high
accuracy and
reproducibility.[12]

Labor-intensive, not

ideal for high-

throughput screening.

A predefined, stable
gradient of
meropenem is
immobilized on a

plastic strip, which is

Provides a precise

Higher cost per test

Etest® placed on an MIC value, flexible for ~ compared to disk
es
inoculated agar plate. testing individual diffusion, potential for
The MIC is read isolates.[16][19] reading errors.
where the elliptical
zone of inhibition
intersects the strip.
[15][16][17][18][19]
An automated system
T May show
that uses miniaturized ] ) )
) ) discrepancies with
test cards with various ) ]
o High throughput, rapid  reference methods for
antibiotic )
) results, and certain drug-bug
VITEK® 2 concentrations. ) o
) ] standardized combinations,
Bacterial growth is ) ) ]
) o interpretation.[22] particularly for
monitored kinetically )
) carbapenem-resistant
to determine the MIC. )
isolates.[20][21]
[20][21][22]
MicroScan WalkAway  An automated system High throughput, Performance can vary

that utilizes microtiter

customizable panels.

depending on the
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plates with dried specific panel and
antibiotic panels. The organism.

system incubates and

reads the panels to

determine MICs.[6]

A manual or
automated system

using microtiter plates )
] ] o High degree of ]
- with dried antibiotic o Manual reading can
Sensititre™ ) ) customization for o
concentrations. It is be subjective.
_ o research purposes.
known for its flexibility

in custom plate
formats.[12][23]

Studies comparing these methods have shown variable levels of agreement. For instance, for
carbapenemase-producing Klebsiella pneumoniae, MicroScan has demonstrated high
agreement with BMD, while VITEK 2 has shown higher rates of very major errors.[13]

Experimental Protocols

Accurate validation of meropenem breakpoints requires strict adherence to standardized
protocols. The following outlines the key steps for the reference broth microdilution method.

Broth Microdilution (BMD) Protocol for Meropenem MIC
Determination (CLSI M07)

o Preparation of Meropenem Stock Solution: Prepare a stock solution of meropenem powder
in an appropriate solvent as specified by the manufacturer.

» Preparation of Microdilution Plates: Perform serial two-fold dilutions of the meropenem stock
solution in cation-adjusted Mueller-Hinton broth (CAMHB) to achieve the desired final
concentration range in 96-well microtiter plates.

e Inoculum Preparation: From a fresh (18-24 hour) culture on a non-selective agar plate,
prepare a bacterial suspension in a sterile broth or saline to match the turbidity of a 0.5
McFarland standard. This corresponds to approximately 1-2 x 108 CFU/mL.
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 Inoculation: Dilute the standardized bacterial suspension in CAMHB to achieve a final
inoculum density of approximately 5 x 10> CFU/mL in each well of the microtiter plate.

 Incubation: Incubate the inoculated plates at 35°C * 2°C in ambient air for 16-20 hours.

» Reading the MIC: Following incubation, visually inspect the plates for bacterial growth. The
MIC is the lowest concentration of meropenem that completely inhibits visible growth.

e Quality Control: Concurrently test quality control strains with known meropenem MIC values
(e.g., Escherichia coli ATCC® 25922™, Pseudomonas aeruginosa ATCC® 27853™) to
ensure the validity of the test run.

Visualizing Experimental and Biological Pathways

To better illustrate the processes involved in meropenem breakpoint validation and resistance,

the following diagrams are provided.
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Caption: Workflow for Meropenem Breakpoint Validation using Broth Microdilution.
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Caption: Key Mechanisms of Meropenem Action and Bacterial Resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating Meropenem Breakpoints: A Comparative
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121595#validation-of-meropenem-breakpoints-for-
specific-pathogens]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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